Cas no 2228200-26-6 (tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate
• CAS No: 2228200-26-6
• MF: C₁₄H₁₅F₄NO₃
• MW: 321.267418146133
• CID: 6299320
• PubChem ID: 165751988
• Update Time: 2025-06-08

tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate
• 2228200-26-6
• EN300-1884252
• tert-butyl N-[4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenyl]carbamate

• Inchi： 1S/C14H15F4NO3/c1-13(2,3)22-12(21)19-9-4-5-10(15)8(6-9)7-11(20)14(16,17)18/h4-6H,7H2,1-3H3,(H,19,21)
• InChI Key： KELQCUAZZUVDGQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC(C(F)(F)F)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.09880599g/mol
• Monoisotopic Mass: 321.09880599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate

Introduction to Tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate (CAS No. 2228200-26-6)

Tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate, identified by its CAS number 2228200-26-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry due to their structural stability and biological activity.

The molecular structure of tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate incorporates several key functional groups that contribute to its unique properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the 4-fluoro substituent on the phenyl ring enhances electronic effects, potentially modulating reactivity and interaction with biological targets. The 3-(3,3,3-trifluoro-2-oxopropyl) moiety adds complexity to the molecule, introducing both lipophilicity and polar characteristics that may affect its pharmacokinetic profile.

In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability and binding affinity. The incorporation of fluorine atoms into pharmaceutical agents has been shown to enhance their efficacy and reduce susceptibility to degradation. Research indicates that fluorine atoms can influence both the electronic and steric properties of molecules, making them valuable tools in drug design. The specific arrangement of fluorine atoms in tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate may contribute to its potential as a lead compound in the development of novel therapeutic agents.

The carbamate functional group is particularly noteworthy in medicinal chemistry due to its ability to act as a bioisostere for esters and amides. This property allows carbamates to exhibit similar biological activity while often possessing improved pharmacokinetic properties. The use of carbamates in drug development has led to several successful therapeutics, including anticonvulsants and neuroprotective agents. The structural features of tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate make it a promising candidate for further investigation in this context.

Recent studies have highlighted the importance of computational modeling in the design and optimization of pharmaceutical compounds. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the behavior of molecules before they are synthesized. These methods can provide insights into the interactions between tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate and biological targets, aiding in the identification of potential lead compounds for drug development.

The synthesis of complex organic molecules like tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate requires meticulous planning and expertise. Modern synthetic strategies often involve multi-step processes that require careful optimization to ensure high yields and purity. Advances in synthetic chemistry have made it possible to construct complex molecules with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have revolutionized the field by enabling rapid and scalable synthesis.

The pharmacological potential of tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate has not been fully explored but is an area of active research interest. Initial studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. Further investigation is needed to elucidate its mechanism of action and therapeutic potential. Preclinical studies could provide valuable data on its safety profile and efficacy in model systems.

The role of fluorinated compounds in medicinal chemistry continues to expand with each passing year. The unique properties of fluorine atoms make them invaluable in designing drugs with improved pharmacological profiles. The presence of multiple fluorine atoms in tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate may contribute to its stability under physiological conditions while maintaining strong interactions with biological targets.

In conclusion, tert-butyl N-4-fluoro-3-(3,3,3-trifluoro-2-oxypropyl)phenylcarbamate (CAS No. 2228200- 26 6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug development efforts aimed at addressing various therapeutic challenges.